Cas no 101-32-6 (2,2'-(Benzylazanediyl)diethanol)

• Product Name: 2,2'-(Benzylazanediyl)diethanol
• CAS No: 101-32-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD00020587
• CID: 169055
• PubChem ID: 354333791
• Update Time: 2025-06-13

2,2'-(Benzylazanediyl)diethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-Hydroxyethyl(phenylmethyl)amino]ethanol
• N-Benzyldiethanolamine
• 2,2'-(benzylazanediyl)diethanol
• 2,2'-(Benzylimino)diethanol
• 2-[Benzyl(2-hydroxyethyl)amino]-1-ethanol
• Ethanol,2,2'-[(phenylmethyl)imino]bis-
• 2-[benzyl(2-hydroxyethyl)amino]ethanol
• N,N-Bis(2-hydroxyethyl)benzylamine
• BUTTPARK 145\50-27
• benzyldiethanolamine
• 2,2’-(benzylimino)di-ethano
• benzylbis(2-hydroxyethyl)amine
• 2,2'-(Benzylimino)bis(ethanol)
• N-Benzyldiethanolamine 95+%
• Ethanol, 2,2'-(benzylimino)di-
• Ethanol, 2,2'-[(phenylmethyl)imino]bis-
• 2,2-(BENZYLIMINO)DIETHANOL
• 2-[benzyl(2-hydroxyethyl)amino]ethan-1-ol
• 2,2'-((Phenylmethyl)imino)bisethanol
• 2,2'-(Benzylimino)
• CHEMBL425114
• N-Benzyl-N,N-bis(2-hydroxyethyl)amine
• EINECS 202-934-6
• AMY722
• 2,2 inverted exclamation mark -(Benzylazanediyl)diethanol
• Ethanol, 2,2'-((phenylmethyl)imino)bis-
• NSC60297
• NSC-60297
• 6X-0943
• J-506705
• MFCD00020587
• HMS1581H19
• N-benzyl-N,N-di(2-hydroxyethyl)amine
• 2,2'-(Benzylimino)diethanol, >=99%
• AI3-26798
• CS-0000081
• Bis-(2-hydroxyethyl)-benzylamine
• N,N-bis(2-hydroxyethyl)-N-benzylamine
• 2,2'-(Benzylimino)-diethanol
• B5081
• AKOS005070831
• Ethanol,2'-(benzylimino)di-
• Oprea1_215048
• 101-32-6
• N-benzyl-diethanolamine
• BB 0305929
• SY050882
• FT-0610885
• 4-12-00-02200 (Beilstein Handbook Reference)
• NS00023051
• 2,2'-[(Phenylmethyl)imino]bis[ethanol]
• 2,2'-(BENZYLAZANEDIYL)BIS(ETHAN-1-OL)
• NSC 60297
• N,N-bis(2-hydroxyethyl)benzyl amine
• 9CH4Q34B2G
• BRN 2211596
• Bis(2-hydroxyethyl)benzylamine
• Ethanol,2'-[(phenylmethyl)imino]bis-
• Cambridge id 5465378
• SCHEMBL79747
• N-benzyl diethanolamine
• DTXSID50143618
• 2,2/'-(BENZYLIMINO)DIETHANOL
• DB-082072
• benzylamine, N,N-bis(2-hydroxyethyl)-
• 2,2'-(Benzylazanediyl)diethanol

• MDL： MFCD00020587
• Inchi： 1S/C11H17NO2/c13-8-6-12(7-9-14)10-11-4-2-1-3-5-11/h1-5,13-14H,6-10H2
• InChI Key： MIZIOHLLYXVEHJ-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CC1C=CC=CC=1
• BRN： 2211596

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Density: 1.121
• Boiling Point: 226°C(lit.)
• Flash Point: 177.6 °C
• Refractive Index: 1.5370 to 1.5410
• PSA: 43.70000
• LogP: 0.47320

2,2'-(Benzylazanediyl)diethanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：KJ7538000
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,2'-(Benzylazanediyl)diethanol

Recent Advances in the Study of 2,2'-(Benzylazanediyl)diethanol (CAS: 101-32-6) in Chemical Biology and Pharmaceutical Research

The compound 2,2'-(Benzylazanediyl)diethanol (CAS: 101-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and biochemical studies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of 2,2'-(Benzylazanediyl)diethanol as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring a benzyl group and two ethanolamine moieties, allows for diverse modifications, making it a valuable scaffold for drug design. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in treating chronic inflammatory diseases.

In addition to its synthetic utility, 2,2'-(Benzylazanediyl)diethanol has been investigated for its biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate cellular signaling pathways, particularly those related to oxidative stress and apoptosis. The compound exhibited promising results in preclinical models of neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

Further research has explored the pharmacokinetic properties of 2,2'-(Benzylazanediyl)diethanol, with a focus on improving its bioavailability and stability. Advanced formulation techniques, such as nanoencapsulation, have been employed to enhance its delivery and efficacy. These developments are critical for translating laboratory findings into clinically viable therapeutics.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing studies are addressing these gaps, with preliminary data indicating a favorable toxicity profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 2,2'-(Benzylazanediyl)diethanol-based therapies.

In conclusion, 2,2'-(Benzylazanediyl)diethanol (CAS: 101-32-6) represents a promising candidate for further exploration in drug discovery and chemical biology. Its multifaceted applications and recent breakthroughs underscore its potential to address unmet medical needs. Future research should focus on optimizing its therapeutic index and expanding its scope to other disease areas.